Cas no 2167946-47-4 (1-(5-chloro-1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(5-chloro-1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 2167946-47-4
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 6218855
• PubChem ID: 165735993
• Update Time: 2025-06-10

1-(5-chloro-1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-carbaldehyde
• 1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]cyclopropane-1-carbaldehyde
• EN300-1623066
• 2167946-47-4

• Inchi： 1S/C9H11ClN2O/c1-12-7(10)5-11-8(12)4-9(6-13)2-3-9/h5-6H,2-4H2,1H3
• InChI Key： FUDFMGOEEBTCKB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC2(C=O)CC2)N1C

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(5-chloro-1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(5-chloro-1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-carbaldehyde (CAS No. 2167946-47-4)

The compound 1-(5-chloro-1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-carbaldehyde (CAS No. 2167946-47-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring and a chloro-substituted imidazole moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting metabolic and inflammatory pathways.

In recent years, the search for imidazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial and antifungal properties. The presence of a chloro group at the 5-position of the imidazole ring enhances the compound's reactivity, making it a valuable building block for medicinal chemistry. Additionally, the cyclopropane segment introduces steric constraints that can improve binding affinity to target proteins, a feature highly sought after in structure-activity relationship (SAR) studies.

From an industrial perspective, 1-(5-chloro-1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-carbaldehyde is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring catalytic methods to produce such intermediates with minimal waste. This aligns with the broader trend of optimizing atom economy and reducing hazardous byproducts in chemical manufacturing.

The compound's aldehyde functionality further expands its utility, enabling condensation reactions to form Schiff bases or other derivatives. This reactivity is pivotal in designing pro-drugs or bioconjugates, which are critical in modern drug delivery systems. As the pharmaceutical industry shifts toward personalized medicine, the demand for tailored intermediates like this aldehyde is expected to rise.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 2167946-47-4, ensuring high purity for research applications. Quality control is paramount, especially when the compound is used in high-throughput screening (HTS) for drug candidates. Impurities can skew results, underscoring the need for rigorous analytical validation protocols.

In summary, 1-(5-chloro-1-methyl-1H-imidazol-2-yl)methylcyclopropane-1-carbaldehyde represents a promising scaffold in organic synthesis and drug development. Its structural features align with contemporary research priorities, including fragment-based drug design and covalent inhibitors. As scientific inquiries into imidazole chemistry continue to evolve, this compound is poised to play a pivotal role in advancing therapeutic innovation.